Cas no 2228898-72-2 ({1-(2-ethylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-ethylphenyl)methylcyclopropyl}methanol
• CAS No: 2228898-72-2
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6601769
• PubChem ID: 165899580
• Update Time: 2025-10-30

{1-(2-ethylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-ethylphenyl)methylcyclopropyl}methanol
• {1-[(2-ethylphenyl)methyl]cyclopropyl}methanol
• 2228898-72-2
• EN300-1809489

• Inchi： 1S/C13H18O/c1-2-11-5-3-4-6-12(11)9-13(10-14)7-8-13/h3-6,14H,2,7-10H2,1H3
• InChI Key： XENGVTUKDORWOD-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC=CC=2CC)CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(2-ethylphenyl)methylcyclopropyl}methanol

Recent Advances in the Study of 2228898-72-2 and {1-(2-ethylphenyl)methylcyclopropyl}methanol in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 2228898-72-2 and the specific product name {1-(2-ethylphenyl)methylcyclopropyl}methanol has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and ethylphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the synthesis and optimization of 2228898-72-2. Researchers have developed novel synthetic routes to improve the yield and purity of {1-(2-ethylphenyl)methylcyclopropyl}methanol, which is critical for its application in drug development. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of the synthesis process. These advancements not only facilitate large-scale production but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In addition to synthetic improvements, the pharmacological profile of 2228898-72-2 has been extensively studied. Preliminary in vitro and in vivo studies suggest that {1-(2-ethylphenyl)methylcyclopropyl}methanol exhibits notable bioactivity, particularly in modulating specific enzymatic pathways involved in inflammation and oxidative stress. These findings have sparked interest in its potential as a therapeutic agent for conditions such as neurodegenerative diseases and chronic inflammatory disorders. Further mechanistic studies are underway to delineate its precise molecular targets and downstream effects.

The structural uniqueness of 2228898-72-2 also positions it as a valuable scaffold for medicinal chemistry. Researchers have explored its derivatives to enhance bioavailability and therapeutic efficacy. Structure-activity relationship (SAR) studies have identified key modifications that improve binding affinity and selectivity, paving the way for the development of next-generation therapeutics. Computational modeling and molecular docking simulations have been instrumental in guiding these modifications, highlighting the synergy between experimental and theoretical approaches in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of {1-(2-ethylphenyl)methylcyclopropyl}methanol. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed to ensure its viability as a drug candidate. Ongoing preclinical studies are evaluating these parameters, with preliminary data indicating a favorable safety profile. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and accelerating the transition from bench to bedside.

In conclusion, the recent research on 2228898-72-2 and {1-(2-ethylphenyl)methylcyclopropyl}methanol underscores its potential as a versatile and impactful molecule in chemical biology and pharmaceutical sciences. The integration of innovative synthetic methods, detailed pharmacological evaluations, and advanced computational tools has provided a robust foundation for its further development. As research progresses, this compound may emerge as a cornerstone in the design of novel therapeutics, addressing unmet medical needs and advancing the frontiers of drug discovery.